Cas no 1728-46-7 (2-tert-butylcyclohexan-1-one)

• Product Name: 2-tert-butylcyclohexan-1-one
• CAS No: 1728-46-7
• Molecular Formula: C₁₀H₁₈O
• Molecular Weight: 154.24932
• MDL: MFCD00009696
• CID: 83915
• PubChem ID: 102681

2-tert-butylcyclohexan-1-one Properties

Names and Identifiers

• 2-(tert-Butyl)cyclohexanone
• 2-tert-Butylcyclohexanone
• 2-TERT.-BUTYLCYCLOHEXANONE
• 2-(1,1-dimethylethyl)-cyclohexanon
• VERDONE
• 2-t-Butylcyclohexanone
• O-TERT-BUTYLCYCLOHEXANONE
• 2-ter-Butyl-cyclohexanone
• 2-tert-Butylcyclohexane-1-one
• 2-tert-Butylcyclohexanone 97%
• 2-tert-Butylcyclohexanone,97%
• 2-(tert-Butyl)cyclohexan-1-one97%
• 2-tert-butylcyclohexan-1-one

• MDL： MFCD00009696
• InChIKey： ZRYDPLOWJSFQAE-UHFFFAOYSA-N
• Inchi： 1S/C10H18O/c1-10(2,3)8-6-4-5-7-9(8)11/h8H,4-7H2,1-3H3
• SMILES： CC(C)(C)C1CCCCC1=O
• BRN： 2041417

Computed Properties

• Exact Mass: 154.13600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 154.136
• Heavy Atom Count: 11
• Complexity: 153
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• LogP: 2.79180
• PSA: 17.07000
• Refractive Index: n20/D 1.457(lit.)
• Boiling Point: 62.4℃
• Melting Point: -1-78℃
• Flash Point: 162 °F
• Color/Form: Colorless liquid.
• Solubility: Not determined
• Density: 0.896 g/mL at 25 °C(lit.)

2-tert-butylcyclohexan-1-one Security Information

• WGK Germany：1
• Safety Instruction： S23-S24/25
• Dangerous goods sign：
• Hazard Statement： Irritant

2-tert-butylcyclohexan-1-one Customs Data

• HS CODE：2914299000
• Customs Data：

  China Customs Code:

  2914299000

  Overview:

  2914299000. Other cycloalkanones without other oxygen-containing groups\Cyclic enone or cyclic terpenone. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914299000. other cyclanic, cyclenic or cyclotherpenic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone